Cas no 83505-97-9 (1H-Imidazole-1-carbonitrile, 2,5-dimethyl-)
83505-97-9 structure
Product Name:1H-Imidazole-1-carbonitrile, 2,5-dimethyl-
CAS No:83505-97-9
MF:C6H7N3
MW:121.139880418777
CID:669777
PubChem ID:13065042
Update Time:2025-04-19
1H-Imidazole-1-carbonitrile, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carbonitrile, 2,5-dimethyl-
- 1H-Imidazole-1-carbonitrile,2,5-dimethyl-(9CI)
- 2,5-Dimethyl-1H-imidazole-1-carbonitrile
- DTXSID40517021
- 83505-97-9
- SCHEMBL11299278
- 2,5-dimethylimidazole-1-carbonitrile
-
- Inchi: 1S/C6H7N3/c1-5-3-8-6(2)9(5)4-7/h3H,1-2H3
- InChI Key: BOTDNNJLRSAUDP-UHFFFAOYSA-N
- SMILES: N1(C#N)C(C)=NC=C1C
Computed Properties
- Exact Mass: 121.063997236g/mol
- Monoisotopic Mass: 121.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.6Ų
1H-Imidazole-1-carbonitrile, 2,5-dimethyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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